Cas no 2256740-53-9 (2-bromo-4-(methyl-d3)thiazole)
2-bromo-4-(methyl-d3)thiazole structure
Product Name:2-bromo-4-(methyl-d3)thiazole
CAS No:2256740-53-9
MF:C4H4BrNS
MW:181.06874370575
CID:6827351
PubChem ID:172405148
Update Time:2025-03-02
2-bromo-4-(methyl-d3)thiazole Chemical and Physical Properties
Names and Identifiers
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- CS-25624
- 2-bromo-4-(methyl-d3)thiazole
- 2256740-53-9
-
- Inchi: 1S/C4H4BrNS/c1-3-2-7-4(5)6-3/h2H,1H3/i1D3
- InChI Key: KLFWJAAGXUDNIS-FIBGUPNXSA-N
- SMILES: BrC1=NC(=CS1)C([2H])([2H])[2H]
Computed Properties
- Exact Mass: 179.94361Da
- Monoisotopic Mass: 179.94361Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 68.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 41.1Ų
2-bromo-4-(methyl-d3)thiazole Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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